Cas no 1451-99-6 (Cyclotetrasiloxane,2,2,4,4,6,6,8,8-octaethyl-)

• Product Name: Cyclotetrasiloxane,2,2,4,4,6,6,8,8-octaethyl-
• CAS No: 1451-99-6
• MF: C₁₆H₄₀O₄Si₄
• MW: 408.828409194946
• CID: 176266
• PubChem ID: 121111
• Update Time: 2025-04-19

Cyclotetrasiloxane,2,2,4,4,6,6,8,8-octaethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2,4,4,6,6,8,8-octaethyl-
• 2,2,4,4,6,6,8,8-octaethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• Cyclotetrasiloxane octaethyl-
• OCTAETHYLCYCLOTETRASILOXANE
• AC1L3S4P
• AG-D-88927
• BRN 1802211
• CTK4C4424
• LS-58852
• Octaaethylcyclotetrasiloxan
• Octaaethyl-cyclotetrasiloxan
• Octaethylcyclotetrasiloxan
• octaethyl-cyclotetrasiloxane
• SureCN657596
• Cyclotetrasiloxane, octaethyl-
• Ctaethylcyclotetrasiloxane
• Cyclotetrasiloxane, 2,2,4,4,6,6,8,8-octaethyl-
• SCHEMBL657596
• DTXSID40162878
• XOCOMEGNVMCRMP-UHFFFAOYSA-N
• 2,2,4,4,6,6,8,8-Octaethyl-[1,3,5,7,2,4,6,8]tetroxatetasilocane
• 1451-99-6

• Inchi： 1S/C16H40O4Si4/c1-9-21(10-2)17-22(11-3,12-4)19-24(15-7,16-8)20-23(13-5,14-6)18-21/h9-16H2,1-8H3
• InChI Key： XOCOMEGNVMCRMP-UHFFFAOYSA-N
• SMILES： [Si]1(CC)(CC)O[Si](CC)(CC)O[Si](CC)(CC)O[Si](CC)(CC)O1

Computed Properties

• Exact Mass: 408.2004
• Monoisotopic Mass: 408.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 0.92
• Boiling Point: 329.9°Cat760mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.44
• PSA: 36.92
• LogP: 5.99440